Cas no 2227670-95-1 ((1S)-1-3-(methoxymethyl)furan-2-ylethan-1-amine)

• Product Name: (1S)-1-3-(methoxymethyl)furan-2-ylethan-1-amine
• CAS No: 2227670-95-1
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 6389825
• PubChem ID: 165626856
• Update Time: 2025-05-19

(1S)-1-3-(methoxymethyl)furan-2-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-3-(methoxymethyl)furan-2-ylethan-1-amine
• EN300-1775107
• (1S)-1-[3-(methoxymethyl)furan-2-yl]ethan-1-amine
• 2227670-95-1

• Inchi： 1S/C8H13NO2/c1-6(9)8-7(5-10-2)3-4-11-8/h3-4,6H,5,9H2,1-2H3/t6-/m0/s1
• InChI Key： ZQFTVJHECUYPQS-LURJTMIESA-N
• SMILES： O1C=CC(COC)=C1[C@H](C)N

Computed Properties

• Exact Mass: 155.094628657g/mol
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 48.4Ų

Additional information on (1S)-1-3-(methoxymethyl)furan-2-ylethan-1-amine

Compound Introduction: (1S)-1-3-(methoxymethyl)furan-2-ylethan-1-amine (CAS No. 2227670-95-1)

(1S)-1-3-(methoxymethyl)furan-2-ylethan-1-amine, identified by the CAS number 2227670-95-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its unique structural features, which include a furan ring and an amine functional group. The presence of these structural elements not only contributes to its distinct chemical properties but also opens up a wide range of potential applications, particularly in the synthesis of bioactive molecules.

The< strong> furan ring in this compound is a five-membered heterocyclic aromatic ring containing one oxygen atom. This structural motif is well-known for its versatility in organic synthesis and is frequently employed in the development of pharmaceuticals, agrochemicals, and materials. The oxygen atom in the furan ring can participate in various chemical reactions, including nucleophilic substitution and oxidation, making it a valuable component for designing complex molecular architectures.

The< strong> amine functional group at the ethyl chain of the molecule introduces basicity and reactivity, which are crucial for interactions with biological targets. Amines are common pharmacophores in drug design due to their ability to form hydrogen bonds and participate in ionic interactions with biological molecules such as proteins and enzymes. The stereochemistry of the amine group, specifically the (1S) configuration, plays a critical role in determining the molecule's biological activity and pharmacokinetic properties.

The< strong> methoxymethyl substituent on the furan ring further enhances the compound's chemical diversity. This group can influence electronic properties, solubility, and metabolic stability. The methoxymethyl moiety is particularly interesting because it can serve as a protecting group or a reactive site for further functionalization during synthetic processes. This flexibility makes (1S)-1-3-(methoxymethyl)furan-2-ylethan-1-amine a valuable intermediate in multi-step synthetic routes toward more complex molecules.

In recent years, there has been growing interest in developing novel therapeutic agents derived from< strong>furan-based scaffolds. Furan derivatives have shown promise in various therapeutic areas, including antiviral, anti-inflammatory, and anticancer applications. The unique electronic properties of the furan ring allow it to interact with biological targets in distinct ways compared to other aromatic systems. This has led to the exploration of furan-containing compounds as potential lead candidates for drug discovery.

One of the most compelling aspects of (1S)-1-3-(methoxymethyl)furan-2-ylethan-1-amine is its potential as a building block for more complex pharmacological entities. Researchers have leveraged its structural features to develop derivatives with enhanced biological activity. For instance, modifications to the< strong> amine functional group or the< strong> furan ring have resulted in compounds with improved efficacy and selectivity against specific disease targets. These findings underscore the importance of this compound in medicinal chemistry.

The synthesis of (1S)-1-3-(methoxymethyl)furan-2-ylethan-1-amine involves sophisticated organic transformations that highlight its synthetic utility. The process typically begins with the preparation of key intermediates such as 3-(methoxymethyl)furan and 2-furylethylamine. These intermediates are then coupled using transition metal-catalyzed reactions or other coupling strategies to form the desired product. The stereochemical integrity of the (1S) configuration is maintained through careful selection of reaction conditions and protecting groups.

The< strong>CAS number 2227670-95-1 serves as a unique identifier for this compound, ensuring accurate documentation and retrieval of information in scientific databases. This standardized nomenclature is essential for researchers who need to reference or purchase this compound for their studies. The CAS registry system provides a reliable way to distinguish between different chemical substances, preventing confusion and ensuring consistency across various scientific disciplines.

In conclusion, (1S)-1-3-(methoxymethyl)furan-2-ylethan-1-amine (CAS No. 2227670-95-1) is a versatile organic compound with significant potential in pharmaceutical research. Its unique structural features, including the< strong>furan ring,< strong> amine functional group, and< strong> methoxymethyl substituent, make it an attractive candidate for further development into bioactive molecules. The growing body of research on furan-based scaffolds highlights the importance of this compound as a building block for novel therapeutic agents.